Cas no 84697-05-2 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1))

• Product name: Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
• CAS No: 84697-05-2
• MF: C₂₄H₄₂CLN₂O^.CL
• MW: 445.50900
• CID: 723455
• PubChem ID: 3020075

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
• (4-chlorophenyl)methyl-[3-(dodecanoylamino)propyl]-dimethylazanium,chloride
• (p-chlorobenzyl)dimethyl[3-[(1-oxododecyl)amino]propyl]ammonium chloride
• (p-Chlorobenzyl)dimethyl(3-((1-oxododecyl)amino)propyl)ammonium chloride
• EINECS 283-714-7
• 84697-05-2
• NS00059337

• Inchi： InChI=1S/C24H41ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-14-24(28)26-19-13-20-27(2,3)21-22-15-17-23(25)18-16-22;/h15-18H,4-14,19-21H2,1-3H3;1H
• InChI Key： VOOJAJLCDLZCHH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)NCCC[N+](C)(C)CC1=CC=C(C=C1)Cl.[Cl-]

Computed Properties

• Exact Mass: 444.26700
• Monoisotopic Mass: 444.267419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.10000
• LogP: 3.73850